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Compound of Interest

Compound Name: 3-Decanamine

Cat. No.: B13828720

For laboratory professionals engaged in research and development, adherence to stringent
safety protocols is paramount for the safe handling of chemical compounds. This guide
provides immediate, essential safety and logistical information for 3-Decanamine, outlining
operational procedures and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure to 3-
Decanamine. The following personal protective equipment is required.
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PPE Category

Item

Specifications

Eye Protection

Safety Glasses with Side
Shields

Must comply with EN166

standards or equivalent.

Hand Protection

Compatible Chemical-

Resistant Gloves

Nitrile or neoprene gloves are
recommended. Gloves must
be inspected prior to use and
proper glove removal

technigue must be followed.

Skin and Body Protection

Laboratory Coat

A long-sleeved lab coat should
be worn to prevent skin
contact. For larger quantities or
where splashing is possible,
flame-retardant and antistatic
protective clothing is

recommended.[1]

Respiratory Protection

Respirator

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator should be
used. For higher-level
protection, a NIOSH-approved
half-face respirator with an
organic vapor/acid gas
cartridge and a dust/mist filter

is necessary.[2]

Chemical and Physical Properties

Understanding the physical and chemical properties of 3-Decanamine is crucial for safe

handling and storage.
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Property Value

Molecular Weight 157.30 g/mol [3]

Boiling Point 174 °C (345 °F)[1]

Melting Point -30 °C (-22 °F)[1]

Density 0.73 g/cm3 at 25 °C (77 °F)[1]
Flash Point 85 °C (185 °F)[4]

Operational Plan: Handling 3-Decanamine

Follow these step-by-step procedures for the safe handling of 3-Decanamine in the laboratory.

e Preparation:

[e]

Ensure all necessary PPE is available and in good condition.

o

Work in a well-ventilated area, preferably within a chemical fume hood.

[¢]

Have an emergency spill kit readily accessible.

[¢]

Remove all sources of ignition from the immediate area as 3-Decanamine is a
combustible liquid.[1]

e Handling and Use:

[e]

Avoid direct contact with skin and eyes.[5]

o

Do not breathe vapors or mists.

[¢]

Use non-sparking tools to prevent ignition.[5][6]

[¢]

Ground and bond containers when transferring material to prevent static discharge.[1]

[e]

Keep the container tightly closed when not in use.[1]

e Storage:
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[e]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

o

Store locked up or in an area accessible only to qualified or authorized personnel.[1]

[¢]

Store away from incompatible materials such as oxidizing agents, acids, and isocyanates.

[41[7]

[¢]

Store under an inert gas.[1]
Emergency Procedures
Spill Response Workflow

In the event of a 3-Decanamine spill, follow the established emergency protocol to ensure
personnel safety and containment of the hazardous material.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/sial/457116
https://www.echemi.com/sds/3-decanone-pid_Rock34121.html
https://www.sigmaaldrich.com/US/en/sds/sial/457116
https://www.lookchem.com/msds/28300/2016-57-1_1-Decanamine.html
https://cameochemicals.noaa.gov/chemical/21646
https://www.sigmaaldrich.com/US/en/sds/sial/457116
https://www.benchchem.com/product/b13828720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Alert personnel in the immediate area

i

Evacuate non-essential personnel

i

Don appropriate PPE
(respirator, gloves, lab coat, eye protection)

i

Contain the spill with inert absorbent material
(vermiculite, sand)

i

Carefully collect absorbed material
into a labeled hazardous waste container

'

Decontaminate the spill area
with a suitable solvent, followed by soap and water

i

Dispose of all cleanup materials
as hazardous waste

i

Report the incident to the appropriate personnel

Click to download full resolution via product page

Workflow for handling a chemical spill of 3-Decanamine.
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First Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4][8]

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical aid.[1][4]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4][6]

Disposal Plan

Proper disposal of 3-Decanamine and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Waste Characterization: 3-Decanamine waste should be treated as hazardous chemical
waste.

o Waste Collection:

o Collect waste in a designated, compatible, and properly labeled container.[9] The
container must be in good condition, leak-proof, and have a secure lid.[9][10]

o Label the container with the words "HAZARDOUS WASTE" and the full chemical name.[9]
[10]

o Storage of Waste:

o Store the waste container in a designated and well-ventilated satellite accumulation area.

[9]
o Keep the container tightly closed except when adding waste.[9][10]

¢ Disposal of Empty Containers:

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.lookchem.com/msds/28300/2016-57-1_1-Decanamine.html
https://enamine.enamine.net/pub/msds?code=EN300-125020&&senderid=0&&lang=en
https://www.sigmaaldrich.com/US/en/sds/sial/457116
https://www.lookchem.com/msds/28300/2016-57-1_1-Decanamine.html
https://www.lookchem.com/msds/28300/2016-57-1_1-Decanamine.html
https://www.echemi.com/sds/110-diaminodecane-pid_Rock7636.html
https://www.benchchem.com/product/b13828720?utm_src=pdf-body
https://www.benchchem.com/product/b13828720?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Methylhexadecane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Methylhexadecane_A_Guide_for_Laboratory_Professionals.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Methylhexadecane_A_Guide_for_Laboratory_Professionals.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Methylhexadecane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Methylhexadecane_A_Guide_for_Laboratory_Professionals.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

o Empty containers must be treated as hazardous waste unless properly decontaminated.[9]

o To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol or
acetone). The rinsate from the first rinse must be collected and disposed of as hazardous
waste.[9]

» Arranging for Disposal:

o Contact your institution's environmental health and safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Follow all local, state, and federal regulations
for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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